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Compound of Interest

Compound Name: Praeruptorin C

Cat. No.: B3029611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Praeruptorin C, an angular-type

pyranocoumarin with significant pharmacological interest. The document details its primary

natural source, standardized protocols for its isolation and purification, and an analysis of its

known mechanisms of action, including its influence on critical cellular signaling pathways.

Natural Source of Praeruptorin C
Praeruptorin C is a bioactive secondary metabolite primarily isolated from the dried roots of

Peucedanum praeruptorumDunn.[1][2][3] This plant, known in Traditional Chinese Medicine as

"Bai-Hua Qian Hu," has been used for centuries to treat respiratory ailments.[2][4] The roots of

P. praeruptorum are rich in various pyranocoumarins, with Praeruptorin C being a notable

constituent alongside its related compounds Praeruptorin A, B, and E.[1][5] While P.

praeruptorum is the principal source, Praeruptorin C has also been reported in Musineon

divaricatum.[6]

Quantitative Analysis of Praeruptorins in P.
praeruptorum
While specific yield data for the complete isolation of Praeruptorin C is not extensively

documented in publicly available literature, analytical studies have quantified related
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praeruptorins in crude extracts and fractions of P. praeruptorum root. This data provides a

valuable reference for the relative abundance of these compounds.

Table 1: Content of Major Praeruptorins in Peucedanum praeruptorum

Compound
Plant
Material/Fracti
on

Content (%
w/w)

Analytical
Method

Reference

Praeruptorin A Dried Root 0.288 – 0.759% HPLC-DAD [7]

Praeruptorin B Dried Root 0.038 – 0.274% HPLC-DAD [7]

Praeruptorin A
EtOAc-Soluble

Fraction
24.0% HPLC [8]

Praeruptorin B
EtOAc-Soluble

Fraction
7.75% HPLC [8]

Praeruptorin E
EtOAc-Soluble

Fraction
9.07% HPLC [8]

Note: The total content of Praeruptorins A, B, and E in the ethyl acetate (EtOAc)-soluble

fraction comprised 40.8% of the fraction's dry weight in one study.[8] Quantitative data for

Praeruptorin C in the raw plant material was not specified in the reviewed literature.

Experimental Protocols: Isolation and Analysis
The following sections detail a generalized, multi-step protocol for the extraction, purification,

and analysis of Praeruptorin C, synthesized from various established methods for

pyranocoumarin isolation.

General Isolation and Purification Workflow
The isolation of Praeruptorin C is a multi-stage process involving initial extraction, solvent-

based fractionation to enrich the target compounds, and subsequent chromatographic

purification to achieve high purity.
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Diagram 1: General Workflow for Praeruptorin C Isolation
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Diagram 2: Praeruptorin C Inactivation of ERK/CTSD Pathway
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Diagram 3: Praeruptorin C Activation of CAR/MRP2 Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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